Cas no 54291-66-6 (Benzaldehyde,4-(5-formyl-2-hydroxy-3-methoxyphenoxy)-3-methoxy-5-nitro-)
54291-66-6 structure
Product Name:Benzaldehyde,4-(5-formyl-2-hydroxy-3-methoxyphenoxy)-3-methoxy-5-nitro-
CAS No:54291-66-6
MF:C16H13NO8
MW:347.276324987412
CID:354984
Update Time:2024-01-28
Benzaldehyde,4-(5-formyl-2-hydroxy-3-methoxyphenoxy)-3-methoxy-5-nitro- Chemical and Physical Properties
Names and Identifiers
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- Benzaldehyde,4-(5-formyl-2-hydroxy-3-methoxyphenoxy)-3-methoxy-5-nitro-
- Benzaldehyde, 4-(5-formyl-2-hydroxy-3-methoxyphenoxy)-3-methoxy-5-nitro-
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- Inchi: 1S/C16H13NO8/c1-23-12-4-10(8-19)5-13(15(12)20)25-16-11(17(21)22)3-9(7-18)6-14(16)24-2/h3-8,20H,1-2H3
- InChI Key: BJNZIMRXPDLOIG-UHFFFAOYSA-N
- SMILES: C(=O)C1=CC([N+]([O-])=O)=C(OC2=CC(C=O)=CC(OC)=C2O)C(OC)=C1
Computed Properties
- Exact Mass: 347.06409
Experimental Properties
- Density: 1.437±0.06 g/cm3(Predicted)
- Melting Point: 186.5-187.3 °C(Solv: acetic acid (64-19-7))
- Boiling Point: 523.8±50.0 °C(Predicted)
- PSA: 125.2
- pka: 6.51±0.48(Predicted)
Benzaldehyde,4-(5-formyl-2-hydroxy-3-methoxyphenoxy)-3-methoxy-5-nitro- Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
54291-66-6 (Benzaldehyde,4-(5-formyl-2-hydroxy-3-methoxyphenoxy)-3-methoxy-5-nitro-) Related Products
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